N-butyl-1-methylazetidin-3-amine dihydrochloride
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Overview
Description
This compound is characterized by its molecular formula C8H20Cl2N2 and a molecular weight of 215.2.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-butyl-1-methylazetidin-3-amine dihydrochloride typically involves the reaction of 1-methylazetidin-3-amine with butyl chloride in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The resulting compound is then purified and converted to its dihydrochloride salt form.
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and maximize efficiency.
Chemical Reactions Analysis
Types of Reactions
N-butyl-1-methylazetidin-3-amine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: The compound can undergo substitution reactions where one or more of its atoms are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product and the specific reaction being carried out .
Major Products Formed
The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound. These products have different chemical and biological properties, making them useful in various applications .
Scientific Research Applications
N-butyl-1-methylazetidin-3-amine dihydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex chemical compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is being investigated as a potential therapeutic agent for various diseases due to its unique chemical structure and biological properties.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of N-butyl-1-methylazetidin-3-amine dihydrochloride involves its interaction with specific molecular targets and pathways in the body. The compound binds to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that the compound may affect cellular signaling pathways and gene expression.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N-butyl-1-methylazetidin-3-amine dihydrochloride include:
- 1-methylazetidin-3-amine dihydrochloride
- N-butylazetidine
- N-methylazetidine
Uniqueness
This compound is unique due to its specific chemical structure, which imparts distinct biological properties. Compared to similar compounds, it has shown promising potential as a therapeutic agent and in various scientific research applications.
Properties
CAS No. |
2694744-56-2 |
---|---|
Molecular Formula |
C8H20Cl2N2 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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